3-(2-Chloroacetamido)-4-methylbenzoic acid
Overview
Description
3-(2-Chloroacetamido)benzoic acid is a chemical compound that contains a total of 22 bonds, including 14 non-H bonds, 8 multiple bonds, 2 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aromatic), 1 secondary amide (aliphatic), and 1 hydroxyl group .
Synthesis Analysis
The synthesis of this compound has been reported in several studies. For instance, one study describes the synthesis of 3-(2-chloroacetamido)benzoic acid from 3-aminobenzoic acid and chloroacetyl chloride in dry benzene by stirring for 5 hours . Another study reports the synthesis of this compound by the reaction of chloroacetyl chloride with m-amino benzoic acid .Molecular Structure Analysis
The molecular structure of 3-(2-Chloroacetamido)benzoic acid includes 22 bonds in total: 14 non-H bonds, 8 multiple bonds, 2 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aromatic), 1 secondary amide (aliphatic), and 1 hydroxyl group . The compound contains a total of 27 atoms: 11 Hydrogen atoms, 10 Carbon atoms, 2 Nitrogen atoms, 3 Oxygen atoms, and 1 Chlorine atom .Chemical Reactions Analysis
The chemical reactions involving 3-(2-Chloroacetamido)benzoic acid have been studied in the context of synthesizing new compounds. For example, one study reports the nucleophilic substitution reactions of 3-(2-chloroacetamido)benzoic acid with a number of heterocyclic amines to obtain novel luminescent derivatives of benzanthrone .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(2-Chloroacetamido)benzoic acid include a molecular weight of 213.62 . The compound is characterized by its IUPAC name 3-[(chloroacetyl)amino]benzoic acid .Scientific Research Applications
Anticancer Applications
PABA compounds have shown potential in anticancer applications. They can be used as a building block in pharmaceuticals to develop novel molecules with potential medical applications .
Anti-Alzheimer’s Applications
PABA and its derivatives have also been studied for their potential use in treating Alzheimer’s disease .
Antibacterial Applications
PABA compounds have demonstrated antibacterial properties, suggesting their potential as therapeutic agents .
Antiviral Applications
In addition to their antibacterial properties, PABA compounds have also shown antiviral properties .
Antioxidant Applications
PABA compounds have been observed to have antioxidant properties, which could have various therapeutic applications .
Anti-Inflammatory Applications
PABA compounds have demonstrated anti-inflammatory properties, which could be beneficial in treating various inflammatory conditions .
Mechanism of Action
Target of Action
Similar compounds have been reported to act on nerve endings or around nerve trunks, specifically sodium ion (na+) channel sites on the nerve membrane .
Biochemical Pathways
It can be inferred from related compounds that it may influence the sodium ion channels, which play a crucial role in nerve impulse transmission .
Result of Action
Based on the action of similar compounds, it can be inferred that it may block the generation and conduction of nerve impulses, leading to a temporary loss of sensation .
Future Directions
The future directions for research on 3-(2-Chloroacetamido)benzoic acid could involve further exploration of its potential applications. For instance, one study suggests that the compound and its derivatives could be used in the development of new therapeutic agents with better activity against bacterial resistance . Another study suggests that the compound could be used in the synthesis of novel luminescent derivatives of benzanthrone .
properties
IUPAC Name |
3-[(2-chloroacetyl)amino]-4-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClNO3/c1-6-2-3-7(10(14)15)4-8(6)12-9(13)5-11/h2-4H,5H2,1H3,(H,12,13)(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEQRNTYJUDHNDJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)O)NC(=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
731011-85-1 |
Source
|
| Record name | 3-(2-chloroacetamido)-4-methylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(Furan-2-yl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-2-(2-hydroxyethylamino)ethanone](/img/structure/B2458586.png)
![4-fluoro-N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide](/img/structure/B2458587.png)
![N-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-ethyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide](/img/structure/B2458591.png)
![tert-butyl 3-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)piperidine-1-carboxylate](/img/structure/B2458592.png)
![methyl N-[4-(2,4-dichlorobenzoyl)-1H-pyrrol-2-yl]carbamate](/img/structure/B2458597.png)
![(1R,5S)-N-(2,3-dimethoxyphenyl)-3-(methylthio)-8-azabicyclo[3.2.1]octane-8-carboxamide](/img/structure/B2458599.png)
![2-(2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide](/img/no-structure.png)
![N-[(2-Chlorophenyl)-cyanomethyl]-2-(4-hydroxyphenyl)acetamide](/img/structure/B2458605.png)
